Cas no 1806444-40-5 (Benzenepropanenitrile, 4-bromo-2-methoxy-)

• Product Name: Benzenepropanenitrile, 4-bromo-2-methoxy-
• CAS No: 1806444-40-5
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 6055514
• PubChem ID: 118823234
• Update Time: 2025-10-31

Benzenepropanenitrile, 4-bromo-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-bromo-2-methoxy-

• Inchi： 1S/C10H10BrNO/c1-13-10-7-9(11)5-4-8(10)3-2-6-12/h4-5,7H,2-3H2,1H3
• InChI Key： ZHJYVFFSOLGXAD-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(Br)C=C1OC

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 346.8±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenepropanenitrile, 4-bromo-2-methoxy-

Comprehensive Overview of Benzenepropanenitrile, 4-bromo-2-methoxy- (CAS No. 1806444-40-5)

Benzenepropanenitrile, 4-bromo-2-methoxy- (CAS No. 1806444-40-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromine substituent and a methoxy group, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting molecules. The compound’s unique properties align with current trends in precision medicine and green chemistry, addressing growing demand for sustainable synthesis methods.

The rising interest in 4-bromo-2-methoxy benzenepropanenitrile is evident from frequent searches related to "CAS 1806444-40-5 applications" and "synthetic routes for brominated nitriles." Its relevance extends to catalysis and material science, where its electron-withdrawing characteristics are leveraged for advanced polymer modifications. Notably, the compound’s bioactivity has sparked investigations into its potential as a building block for anticancer agents, a topic dominating academic and industrial forums.

From a technical perspective, CAS 1806444-40-5 exhibits stability under controlled conditions, making it suitable for multi-step organic reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for reproducibility in research. The compound’s solubility in polar aprotic solvents further enhances its utility in cross-coupling reactions, a hotspot in modern synthetic methodologies.

Environmental and regulatory considerations are increasingly shaping discussions around 4-bromo-2-methoxy benzenepropanenitrile. With the EPA and REACH emphasizing safer chemical alternatives, researchers are exploring catalytic bromination techniques to minimize waste. This aligns with the broader shift toward atom economy and circular chemistry, addressing sustainability concerns without compromising efficiency.

In summary, Benzenepropanenitrile, 4-bromo-2-methoxy- (CAS No. 1806444-40-5) represents a versatile tool for innovators in life sciences and advanced materials. Its integration into high-throughput screening platforms and AI-driven drug design workflows underscores its enduring relevance. As industries prioritize cost-effective and eco-friendly solutions, this compound’s role is poised to expand, driven by both scientific curiosity and practical demand.